Cas no 1171919-08-6 (Ethyl 4-(trifluoromethyl)picolinate [4-TF-2-CO2Et])

• Product Name: Ethyl 4-(trifluoromethyl)picolinate [4-TF-2-CO2Et]
• CAS No: 1171919-08-6
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD12498713
• CID: 1071933
• PubChem ID: 45588305
• Update Time: 2025-11-02

Ethyl 4-(trifluoromethyl)picolinate [4-TF-2-CO2Et] Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(trifluoromethyl)picolinate
• Ethyl 4-(trifluoromethyl)-2-pyridinecarboxylate
• Ethyl 4-(trifluoromethyl)picolinate [4-TF-2-CO2Et]
• AMY3219
• DTXSID40670620
• WWB91908
• W17861
• 2-Pyridinecarboxylic acid, 4-(trifluoromethyl)-, ethyl ester
• 1171919-08-6
• FD-0717
• DB-096047
• VHYPHUNCCISTMT-UHFFFAOYSA-N
• MFCD12498713
• SCHEMBL20944365
• AKOS005072784
• CS-0061602
• ethyl 4-(trifluoromethyl)pyridine-2-carboxylate

• MDL： MFCD12498713
• Inchi： 1S/C9H8F3NO2/c1-2-15-8(14)7-5-6(3-4-13-7)9(10,11)12/h3-5H,2H2,1H3
• InChI Key： VHYPHUNCCISTMT-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C(=O)OCC)C=1)(F)F

Computed Properties

• Exact Mass: 219.05071298g/mol
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Ethyl 4-(trifluoromethyl)picolinate [4-TF-2-CO2Et] Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 4-(trifluoromethyl)picolinate [4-TF-2-CO2Et]

Ethyl 4-(trifluoromethyl)picolinate [4-TF-2-CO2Et]: A Versatile Building Block in Modern Chemistry

Ethyl 4-(trifluoromethyl)picolinate (CAS No. 1171919-08-6), also known as 4-TF-2-CO2Et, is a highly valuable fluorinated picolinate derivative widely used in pharmaceutical, agrochemical, and material science research. This compound belongs to the class of heterocyclic carboxylic acid esters, featuring a trifluoromethyl group at the 4-position of the pyridine ring, which significantly enhances its reactivity and biological activity.

The growing interest in fluorinated compounds like Ethyl 4-(trifluoromethyl)picolinate stems from their unique physicochemical properties. The introduction of fluorine atoms often improves metabolic stability, lipophilicity, and bioavailability, making this compound particularly attractive for drug discovery applications. Recent studies highlight its potential as a key intermediate in the synthesis of novel kinase inhibitors and antiviral agents, addressing current medical challenges.

From a synthetic chemistry perspective, 4-TF-2-CO2Et serves as an excellent building block for various transformations. The ester group can undergo hydrolysis, amidation, or reduction, while the trifluoromethyl group remains stable under most reaction conditions. This versatility has led to its increasing adoption in medicinal chemistry programs, particularly in the development of targeted therapies for oncology and infectious diseases.

The compound's molecular structure (C9H8F3NO2) features several interesting characteristics. The electron-withdrawing trifluoromethyl group significantly influences the electronic properties of the pyridine ring, affecting both its reactivity and potential biological interactions. This makes Ethyl 4-(trifluoromethyl)picolinate particularly valuable for structure-activity relationship (SAR) studies in drug design.

In material science applications, 4-TF-2-CO2Et has shown promise as a precursor for functional materials. The combination of the pyridine core and fluorinated moiety offers unique opportunities for creating advanced polymers with enhanced thermal stability and chemical resistance. Researchers are exploring its potential in organic electronics and liquid crystal technologies.

The synthesis of Ethyl 4-(trifluoromethyl)picolinate typically involves palladium-catalyzed coupling reactions or nucleophilic aromatic substitution strategies. Recent advances in flow chemistry have improved the efficiency of its production, addressing the growing demand from pharmaceutical and agrochemical industries. The compound's stability under standard storage conditions (room temperature, protected from moisture) makes it convenient for laboratory use.

Market trends indicate increasing demand for fluorinated heterocycles like 4-TF-2-CO2Et, driven by the expanding pharmaceutical pipeline and growing interest in precision agriculture. The compound's unique properties position it as a strategic material in the development of next-generation crop protection agents and veterinary medicines.

From a safety perspective, Ethyl 4-(trifluoromethyl)picolinate requires standard laboratory precautions. While not classified as highly hazardous, proper handling procedures including the use of personal protective equipment are recommended. The compound's environmental fate and degradation pathways are subjects of ongoing research to ensure sustainable use in industrial applications.

Recent patent literature reveals numerous applications of 4-TF-2-CO2Et in innovative therapeutic agents, particularly in areas addressing unmet medical needs. Its structural features make it particularly valuable for developing selective enzyme modulators and receptor-targeted compounds, aligning with current trends in personalized medicine.

The analytical characterization of Ethyl 4-(trifluoromethyl)picolinate typically involves NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC purity analysis. These techniques ensure the quality and consistency of the material for research and development purposes. The compound's distinct spectral signatures facilitate its identification in complex reaction mixtures.

As research into fluorinated compounds continues to expand, 4-TF-2-CO2Et maintains its position as a valuable tool for chemists. Its combination of synthetic versatility and potential biological activity ensures its relevance in addressing current scientific challenges, from drug resistance to sustainable agriculture. The compound exemplifies how strategic molecular design can yield multifunctional building blocks for diverse applications.

Looking ahead, the development of more efficient synthetic routes to Ethyl 4-(trifluoromethyl)picolinate and its derivatives remains an active area of investigation. Advances in catalysis and green chemistry principles are expected to further enhance the accessibility of this important compound, supporting its growing role in scientific innovation across multiple disciplines.